Cas no 2228783-88-6 (4-(2-bromo-4-fluorophenyl)oxane-2,6-dione)

• Product Name: 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione
• CAS No: 2228783-88-6
• MF: C₁₁H₈BrFO₃
• MW: 287.081826210022
• CID: 6571391
• PubChem ID: 165644192
• Update Time: 2025-10-07

4-(2-bromo-4-fluorophenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione
• 2228783-88-6
• EN300-1924631

• Inchi： 1S/C11H8BrFO3/c12-9-5-7(13)1-2-8(9)6-3-10(14)16-11(15)4-6/h1-2,5-6H,3-4H2
• InChI Key： UBHIXTUVQGFRQD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CC(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 285.96408g/mol
• Monoisotopic Mass: 285.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione

Comprehensive Overview of 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione (CAS No. 2228783-88-6)

4-(2-bromo-4-fluorophenyl)oxane-2,6-dione, with the CAS number 2228783-88-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxane derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for halogenated compounds like 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders. The compound's unique structure allows for selective modifications, enabling the creation of derivatives with tailored biological activities.

The synthesis of 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione typically involves multi-step organic reactions, including halogenation and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its high reactivity, handling this compound requires expertise in organic chemistry and adherence to strict safety protocols to ensure optimal results.

From an industrial perspective, 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione is increasingly used in the development of crop protection agents. Its ability to act as a bioactive scaffold has led to its incorporation into formulations designed to combat resistant pests and pathogens. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly alternatives to traditional pesticides.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic components make it a candidate for designing advanced polymers and electronic materials. Researchers are exploring its use in organic semiconductors and photovoltaic devices, where its electron-withdrawing properties could enhance performance. This aligns with the broader trend toward green energy and renewable technologies.

For those seeking high-purity 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione, it is essential to source the compound from reputable suppliers who provide detailed analytical certificates and technical data sheets. Quality assurance is critical, especially for applications in pharmaceutical research, where impurities can significantly impact experimental outcomes. Additionally, storage conditions must be carefully controlled to maintain the compound's stability over time.

In summary, 4-(2-bromo-4-fluorophenyl)oxane-2,6-dione (CAS No. 2228783-88-6) is a multifaceted compound with promising applications across life sciences and advanced materials. Its unique chemical properties and adaptability make it a valuable asset for researchers and industries aiming to innovate in drug development, agriculture, and sustainable technology. As scientific advancements continue, the relevance of this compound is expected to grow, further solidifying its position in modern chemistry.